Cas no 20795-53-3 (3-Phenylcyclohexanone)

• Product Name: 3-Phenylcyclohexanone
• CAS No: 20795-53-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD00209998
• CID: 257779
• PubChem ID: 273661
• Update Time: 2025-04-19

3-Phenylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-cyclohexanone
• 3-phenylcyclohexan-1-one
• 3-phenylcyclohexanone
• Cyclohexanone,3-phenyl-
• 3-Phenyl-cyclohexanon
• Cyclohexanone,3-phenyl
• MFCD00209990
• MFCD00209998
• CS-0341801
• AKOS006272468
• 20795-53-3
• SB37739
• 3-phenyl cyclohexanone
• NSC 119037
• A21364
• 3-Phenylcyclohexanone #
• PD163266
• DTXSID70297900
• BB 0256986
• NSC119037
• SCHEMBL714528
• SB36765
• AB04809
• Pyridine-4-carboxylic acidN-oxide
• 3-phenyl-cyclohexan-1-one
• Cyclohexanone, 3-phenyl-
• BCP21941
• EN300-176281
• Z1198152074
• FT-0774246
• FT-0681616
• FT-0773184
• 3-phenyl-cyclohexanone, AldrichCPR
• AS-36307
• NSC-119037
• 3-Phenylcyclohexanone; (+/-)-3-Phenylcyclohexanone; NSC 119037;
• DB-066328
• (S)-3-PHENYL-CYCLOHEXANONE
• 3-Phenylcyclohexanone

• MDL： MFCD00209998
• Inchi： 1S/C12H14O/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
• InChI Key： CJAUDSQXFVZPTO-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.042
• Boiling Point: 294°Cat760mmHg
• Flash Point: 123.7°C
• Refractive Index: 1.537
• PSA: 17.07000
• LogP: 2.91330

3-Phenylcyclohexanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone